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Compound of Interest

Compound Name: 1-Chloro-1-cyclopentene

Cat. No.: B1360248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and reactivity of 1-Chloro-1-cyclopentene (CAS 930-29-0). The

information is presented to support research and development activities, with a focus on clear

data presentation and detailed experimental methodologies.

Core Properties of 1-Chloro-1-cyclopentene
1-Chloro-1-cyclopentene is a halogenated cyclic alkene. Its physical and chemical properties

are summarized in the tables below.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₅H₇Cl [1][2][3]

Molecular Weight 102.56 g/mol [2][4]

Appearance Colorless to pale yellow liquid [5]

Boiling Point 113-115 °C (lit.) [6][7]

Density 1.035 g/mL at 25 °C (lit.) [6][7]

Refractive Index (n20/D) 1.4651 (lit.) [6]

Flash Point 9 °C (48.2 °F) - closed cup [6]

Storage Temperature 2-8°C [2][6]

Computed and Spectral Data
Property Value Source(s)

IUPAC Name 1-chlorocyclopentene [8]

SMILES C1CC=C(C1)Cl [8]

InChI
1S/C5H7Cl/c6-5-3-1-2-4-

5/h3H,1-2,4H2
[6]

InChIKey
UJUIJZWQFDQKHO-

UHFFFAOYSA-N
[6]

Mass Spectrum
Data available from NIST

WebBook
[9]

¹H NMR Spectrum Conforms to structure [5]

Infrared Spectrum Conforms to structure [5]

Synthesis of 1-Chloro-1-cyclopentene
The most commonly cited method for the synthesis of 1-Chloro-1-cyclopentene is the reaction

of cyclopentanone with a chlorinating agent, such as phosphorus pentachloride (PCl₅).[1]
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Synthesis from Cyclopentanone
Reaction: Cyclopentanone reacts with phosphorus pentachloride to yield 1-Chloro-1-
cyclopentene and phosphorus oxychloride.

Experimental Protocol:

Materials:

Cyclopentanone

Phosphorus pentachloride (PCl₅)

Anhydrous diethyl ether

Ice

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place a

stirred solution of cyclopentanone in anhydrous diethyl ether.

Cool the flask in an ice bath.

Slowly add a solution of phosphorus pentachloride in anhydrous diethyl ether from the

dropping funnel. Maintain the temperature below 10 °C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Carefully pour the reaction mixture over crushed ice.

Separate the organic layer and wash it with a saturated sodium bicarbonate solution until

the effervescence ceases.
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Wash the organic layer with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure.

Purify the crude product by fractional distillation to obtain 1-Chloro-1-cyclopentene.

Workflow for the Synthesis of 1-Chloro-1-cyclopentene:

Cyclopentanone
Phosphorus Pentachloride
Anhydrous Diethyl Ether

Reaction at 0-10 °C,
then RT

Slow Addition Quenching with Ice
Separation

Washing with NaHCO₃,
Water, and Brine Drying with MgSO₄

Filtration and
Solvent Removal

Fractional Distillation
(1-Chloro-1-cyclopentene)

Click to download full resolution via product page

Synthesis of 1-Chloro-1-cyclopentene Workflow

Chemical Reactivity and Experimental Protocols
1-Chloro-1-cyclopentene is a versatile intermediate in organic synthesis, primarily utilized in

cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds.

Palladium-Catalyzed Cross-Coupling Reactions
1-Chloro-1-cyclopentene can undergo various palladium-catalyzed cross-coupling reactions,

such as Suzuki and Stille couplings, to introduce aryl, vinyl, or alkyl substituents at the 1-

position of the cyclopentene ring.

The Suzuki-Miyaura coupling involves the reaction of 1-Chloro-1-cyclopentene with an

organoboron compound, typically an arylboronic acid, in the presence of a palladium catalyst

and a base.

General Experimental Protocol for Suzuki-Miyaura Coupling:

Materials:

1-Chloro-1-cyclopentene
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Arylboronic acid (e.g., Phenylboronic acid)

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂)

Ligand (if necessary, e.g., SPhos, XPhos)

Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

Anhydrous solvent (e.g., Toluene, Dioxane, THF)

Water (for aqueous base)

Procedure:

To a flame-dried Schlenk flask, add 1-Chloro-1-cyclopentene, the arylboronic acid, the

palladium catalyst, ligand (if used), and the base under an inert atmosphere (e.g., Argon or

Nitrogen).

Add the anhydrous solvent and water (if using an aqueous base).

Degas the reaction mixture by bubbling the inert gas through the solution for several

minutes.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the

starting material is consumed (monitored by TLC or GC-MS).

Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl

acetate).

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel.

Catalytic Cycle of the Suzuki-Miyaura Coupling:
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Catalytic Cycle

Pd(0)L₂

R-Pd(II)L₂-X

 Oxidative
 Addition
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R-Pd(II)L₂-R'
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(R'-B(OR)₂ + Base)

 Reductive
 Elimination

R-R'

Reductive Elimination

Click to download full resolution via product page

Suzuki-Miyaura Coupling Catalytic Cycle

The Stille coupling pairs 1-Chloro-1-cyclopentene with an organostannane reagent in the

presence of a palladium catalyst.

General Experimental Protocol for Stille Coupling:

Materials:

1-Chloro-1-cyclopentene

Organostannane (e.g., Aryl-SnBu₃)

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃)
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Ligand (if necessary)

Anhydrous, degassed solvent (e.g., Toluene, THF, DMF)

Optional: Additive (e.g., LiCl, CuI)

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve 1-Chloro-1-cyclopentene, the

organostannane, and the palladium catalyst (and ligand, if used) in the anhydrous,

degassed solvent.

If required, add any additives.

Heat the reaction mixture to the appropriate temperature (typically 60-120 °C) and stir until

completion.

Cool the reaction to room temperature and dilute with an organic solvent.

Wash the organic layer with an aqueous solution of potassium fluoride (to remove tin

byproducts) and then with brine.

Dry the organic layer, filter, and concentrate.

Purify the product by column chromatography.

Catalytic Cycle of the Stille Coupling:
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Stille Coupling Catalytic Cycle

Safety and Handling
1-Chloro-1-cyclopentene is a highly flammable liquid and vapor.[6] It is also irritating to the

eyes, respiratory system, and skin.

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces.[10]

Keep container tightly closed.[10]

Ground/bond container and receiving equipment.[10]
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Use explosion-proof electrical/ventilating/lighting equipment.[10]

Use only non-sparking tools.[10]

Take precautionary measures against static discharge.[10]

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wash skin thoroughly after handling.

Use only outdoors or in a well-ventilated area.[10]

Wear protective gloves/protective clothing/eye protection/face protection.[10]

First Aid Measures:

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[10]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If inhaled: Remove person to fresh air and keep comfortable for breathing.[10]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.

Conclusion
1-Chloro-1-cyclopentene is a valuable and reactive intermediate in organic synthesis. Its well-

defined properties and participation in robust synthetic methodologies, such as palladium-

catalyzed cross-coupling reactions, make it a useful building block for the construction of more

complex molecules in pharmaceutical and materials science research. Proper handling and

safety precautions are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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